Cas no 54567-18-9 (1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-)

• Product Name: 1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-
• CAS No: 54567-18-9
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 3191330
• PubChem ID: 20740626
• Update Time: 2025-04-21

1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-
• AKOS006361958
• DS-022615
• 2-(3-aminopropyl)propane-1,3-diol
• 54567-18-9
• SCHEMBL1050623

• Inchi： 1S/C6H15NO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5,7H2
• InChI Key： ALFVYOCDIWKQRY-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCN

Computed Properties

• Exact Mass: 133.110278721Da
• Monoisotopic Mass: 133.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.5Ų